Cas no 2710880-38-7 ((2,6-Dibromo-4-(trifluoromethyl)phenyl)(methyl)sulfane)

• Product Name: (2,6-Dibromo-4-(trifluoromethyl)phenyl)(methyl)sulfane
• CAS No: 2710880-38-7
• MF: C₈H₅Br₂F₃S
• MW: 349.993510007858
• CID: 6795239
• PubChem ID: 171367588
• Update Time: 2025-10-24

(2,6-Dibromo-4-(trifluoromethyl)phenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• (2,6-Dibromo-4-(trifluoromethyl)phenyl)(methyl)sulfane
• 2710880-38-7
• MFCD34816480

• Inchi： 1S/C8H5Br2F3S/c1-14-7-5(9)2-4(3-6(7)10)8(11,12)13/h2-3H,1H3
• InChI Key： LBGQVUYHEFBAQR-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)(F)F)C=C(C=1SC)Br

Computed Properties

• Exact Mass: 349.84103g/mol
• Monoisotopic Mass: 347.84308g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 25.3Ų

Additional information on (2,6-Dibromo-4-(trifluoromethyl)phenyl)(methyl)sulfane

Introduction to (2,6-Dibromo-4-(trifluoromethyl)phenyl)(methyl)sulfane (CAS No. 2710880-38-7)

Chemical compounds play a pivotal role in the advancement of pharmaceuticals and agrochemicals, with each molecular structure offering unique properties that can be leveraged for innovative applications. One such compound, (2,6-Dibromo-4-(trifluoromethyl)phenyl)(methyl)sulfane, identified by its CAS number 2710880-38-7, has garnered significant attention in recent years due to its versatile chemical characteristics and potential applications in synthetic chemistry and material science.

The molecular structure of this compound features a phenyl ring substituted with bromine atoms at the 2 and 6 positions, and a trifluoromethyl group at the 4 position. This arrangement imparts a high degree of electronic richness and reactivity, making it a valuable intermediate in the synthesis of more complex molecules. The presence of both bromine and trifluoromethyl groups also suggests potential utility in cross-coupling reactions, which are fundamental to modern organic synthesis.

In recent years, there has been a surge in research focused on developing novel sulfanes as pharmacologically active agents. Sulfanes, characterized by the presence of a sulfur atom bonded to two carbon atoms, have shown promise in various therapeutic areas due to their ability to interact with biological targets in unique ways. The compound (2,6-Dibromo-4-(trifluoromethyl)phenyl)(methyl)sulfane is no exception, with its specific substitution pattern enabling it to serve as a building block for more sophisticated sulfane-based molecules.

One of the most compelling aspects of this compound is its potential as a precursor for drug discovery. Researchers have been exploring the use of sulfanes in the development of antimicrobial and anti-inflammatory agents, leveraging their ability to disrupt bacterial cell membranes and inhibit inflammatory pathways. The electron-withdrawing nature of the trifluoromethyl group enhances the reactivity of the sulfane core, making it an attractive candidate for further derivatization.

The bromine substituents on the phenyl ring add another layer of functionality, allowing for further modifications through electrophilic aromatic substitution reactions. This versatility makes (2,6-Dibromo-4-(trifluoromethyl)phenyl)(methyl)sulfane a valuable tool in synthetic chemistry, enabling chemists to construct complex molecular architectures with precision.

Recent studies have also highlighted the compound's potential in materials science. The unique electronic properties conferred by its substituents make it a candidate for use in organic semiconductors and liquid crystal displays (LCDs). The ability to fine-tune these properties through structural modifications offers exciting possibilities for developing next-generation electronic materials.

The synthesis of (2,6-Dibromo-4-(trifluoromethyl)phenyl)(methyl)sulfane involves multi-step organic transformations that showcase the ingenuity of modern synthetic methodologies. The process typically begins with the bromination of a suitable precursor, followed by trifluoromethylation and final sulfuration steps. Each step is carefully optimized to ensure high yield and purity, reflecting the compound's importance in research and industrial applications.

In conclusion, (2,6-Dibromo-4-(trifluoromethyl)phenyl)(methyl)sulfane (CAS No. 2710880-38-7) represents a fascinating example of how molecular design can lead to compounds with broad utility across multiple scientific disciplines. Its unique structural features and reactivity make it an indispensable tool for researchers in pharmaceuticals, agrochemicals, and materials science. As our understanding of its properties continues to grow, so too will its applications in advancing scientific knowledge and technological innovation.